1-(3,4-dichlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C11H9Cl2N3O2
• Molecular Weight: 286.11 g/mol
• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C11H9Cl2N3O2/c1-6-10(11(17)18)14-15-16(6)5-7-2-3-8(12)9(13)4-7/h2-4H,5H2,1H3,(H,17,18)
• InChI Key: HUAOIGLFRSYOQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)O

Description

1-(3,4-dichlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9Cl2N3O2 and its molecular weight is 286.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 1-[(3,4-dichlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate (Intermediate 2) (9 g, 0.03 mol) in methanol (200 mL) was added NaOH (2.4 g) and water. The mixture was stirred overnight. Water was added and the solvent was evaporated. The residue was extracted with DCM (twice). The aqueous phase was adjusted to pH=2 with a 2N HCl solution. The formed precipitate was filtered to give the title compound as white solid (7.2 g, 84%). LC/MS: m/z 287 (M+H)+. Rt: 2.52 min.